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Compound of Interest

Compound Name: 1-Methoxypiperidin-4-one

Cat. No.: B179640 Get Quote

A Note on Nomenclature: The initial topic of "1-Methoxypiperidin-4-one" did not yield specific

findings in chemical literature and databases. It is highly probable that the intended compound

was 1-Methylpiperidin-4-one, a well-documented and widely used chemical intermediate. This

guide will focus on the latter compound.

Introduction
1-Methylpiperidin-4-one, also known as N-methyl-4-piperidone, is a heterocyclic organic

compound that serves as a crucial building block in the synthesis of a wide array of

pharmaceutical agents and other specialty chemicals.[1][2][3] Its utility stems from the reactivity

of the ketone functional group and the structural scaffold of the piperidine ring, a common motif

in bioactive molecules.[4][5] This technical guide provides an in-depth overview of 1-

Methylpiperidin-4-one, including its chemical properties, synthesis, and significant applications,

tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
1-Methylpiperidin-4-one is a clear to pale yellow liquid with a distinct amine-like odor.[3] It is

soluble in water and various organic solvents. The key physicochemical properties are

summarized in the table below for easy reference.
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Property Value Reference

IUPAC Name 1-Methylpiperidin-4-one [1][6][7][8]

Synonyms
N-Methyl-4-piperidone, 1-

Methyl-4-oxopiperidine
[6][9]

CAS Number 1445-73-4 [7][8]

Molecular Formula C₆H₁₁NO [1][7][8]

Molecular Weight 113.16 g/mol [1][7]

Appearance Clear yellow to orange liquid [8]

Boiling Point 55-60 °C at 11 mmHg [2]

Density 0.92 g/mL at 25 °C [2]

Refractive Index
1.4590 to 1.4630 (20°C, 589

nm)
[8]

SMILES CN1CCC(=O)CC1 [6][7][8]

InChI Key
HUUPVABNAQUEJW-

UHFFFAOYSA-N
[6][7][8]

Spectroscopic Data
Spectroscopic analysis is fundamental for the characterization of 1-Methylpiperidin-4-one. The

following table summarizes key spectroscopic information.

Spectroscopic Data Key Features

Infrared (IR) Spectrum

A strong absorption band characteristic of the

C=O (ketone) stretching vibration is typically

observed around 1715 cm⁻¹.

Mass Spectrometry (MS)
The electron ionization mass spectrum shows a

molecular ion peak (M+) at m/z 113.[9]
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Synthesis and Experimental Protocols
Several synthetic routes to 1-Methylpiperidin-4-one have been reported. A common and

historically significant method is the Dieckmann condensation.

Dieckmann Condensation Route

This classic synthesis involves the intramolecular cyclization of a diester followed by hydrolysis

and decarboxylation.

Experimental Protocol:

Michael Addition: Methylamine is reacted with two equivalents of ethyl acrylate to form the

diester, N-methyl-bis(β-propionate).

Dieckmann Cyclization: The diester undergoes an intramolecular Claisen condensation in

the presence of a strong base (e.g., sodium ethoxide) to form the β-keto ester, 1-methyl-3-

carbethoxy-4-piperidone.

Hydrolysis and Decarboxylation: The β-keto ester is then hydrolyzed and decarboxylated,

typically by heating with an acid (e.g., hydrochloric acid), to yield 1-methylpiperidin-4-one.

[10]

A generalized workflow for the synthesis of 1-Methylpiperidin-4-one is depicted in the diagram

below.
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Synthesis of 1-Methylpiperidin-4-one via Dieckmann Condensation

Methylamine + 2x Ethyl Acrylate

N-methyl-bis(β-propionate)

Michael Addition

1-Methyl-3-carbethoxy-4-piperidone

Dieckmann Condensation
(Base)

1-Methylpiperidin-4-one

Hydrolysis &
Decarboxylation (Acid, Heat)

Click to download full resolution via product page

Caption: Synthetic pathway to 1-Methylpiperidin-4-one.

Applications in Drug Development and Research
1-Methylpiperidin-4-one is a versatile intermediate in the synthesis of a wide range of

biologically active compounds.[4][5][11] The piperidin-4-one core is a recognized

pharmacophore, and modifications at the nitrogen and the C3/C5 positions of the ring have led

to the development of numerous therapeutic agents.[4][5]

Key Therapeutic Areas:

Antihistamines: Used in the synthesis of antihistamines like Bamipine and Mebhydrolin.[1]
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Antipsychotics: A precursor for atypical antipsychotics such as Pimavanserin.[1]

Analgesics: Employed in the creation of opioid analgesics.

Antimicrobial Agents: Derivatives of piperidin-4-one have shown potential as antibacterial

and antifungal agents.[12]

Immunosuppressants: A novel curcumin analogue based on the 1-methyl-piperidin-4-one

scaffold has demonstrated immunosuppressive effects.[13]

The general structure of a piperidin-4-one derivative and its potential for modification are

illustrated in the diagram below.
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Pharmacological Significance of the Piperidin-4-one Scaffold

1-Methylpiperidin-4-one
(Starting Material)
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Diverse Piperidin-4-one Derivatives

Biological Screening

Lead Compound Identification

Drug Candidate
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Caption: Drug discovery workflow utilizing 1-Methylpiperidin-4-one.

Conclusion
1-Methylpiperidin-4-one is a chemical intermediate of significant value, particularly in the

pharmaceutical industry. Its straightforward synthesis and the reactivity of its ketone group

make it an ideal starting material for the construction of complex molecular architectures with
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diverse biological activities. A thorough understanding of its properties and reactions is

essential for chemists and researchers engaged in the design and synthesis of novel

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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